Cas no 29518-83-0 (tert-butyl methylsulfanylformate)

• Product name: tert-butyl methylsulfanylformate
• CAS No: 29518-83-0
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 288327
• PubChem ID: 260131

tert-butyl methylsulfanylformate Chemical and Physical Properties

Names and Identifiers

• tert-butyl methylsulfanylformate
• DTXSID90293621
• NSC91016
• NSC-91016
• SCHEMBL4376025
• 29518-83-0

• Inchi： InChI=1S/C6H12O2S/c1-6(2,3)8-5(7)9-4/h1-4H3
• InChI Key： PLJMFAMJFJGOHB-UHFFFAOYSA-N
• SMILES： CSC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 148.05586
• Monoisotopic Mass: 148.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 173.9°Cat760mmHg
• Flash Point: 62.9°C
• Refractive Index: 1.457
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals